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Compound of Interest

Compound Name: Cytochalasin O

Cat. No.: B15594501

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of
Cytochalasin O, a member of the cytochalasin family of mycotoxins. These compounds are
potent inhibitors of actin polymerization and are widely used in cell biology research to study
processes involving the actin cytoskeleton. Due to limited publicly available data specifically for
Cytochalasin O, this protocol is based on the well-documented properties of closely related
cytochalasins, such as Cytochalasin B, D, and L.

Quantitative Data Summary

The following table summarizes key quantitative data for related cytochalasins, which can be
used as a reference for handling Cytochalasin O.
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Cytochalasin

Cytochalasin

General

Property Cytochalasin L .
B D Cytochalasins
Molecular Weight Varies by specific
479.6 507.62 547.6
(g/mol) compound
Solubility in B
~20 mg/mL ~25 mg/mL[1] Not specified Generally soluble
DMSO
Solubility in DMF ~ ~30 mg/mL Not specified Not specified Generally soluble
Solubility in N
~20 mg/mL Soluble Not specified Generally soluble
Ethanol
Essentially
Agueous _ Poor water -~ _ _
- Sparingly soluble . Not specified insoluble in
Solubility solubility
water[2]
Storage of -20°C is
-20°C -20°C -20°C
Powder recommended
-20°C is
recommended;
Storage of Stock  -20°C (up to 3 -20°C (upto 3 N ]
Not specified avoid repeated

Solution

months)[1]

months)[1]

freeze-thaw

cycles[1]

Experimental Protocol: Preparation of Cytochalasin
O Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of Cytochalasin O. It is

crucial to use a high-purity solvent to ensure the stability and activity of the compound.

Materials:

e Cytochalasin O (powder form)

o Dimethyl sulfoxide (DMSO), anhydrous

o Sterile microcentrifuge tubes
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o Calibrated micropipettes and sterile tips
o Vortex mixer
o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Cytochalasin O powder to room
temperature to prevent condensation of moisture.

» Weighing: Carefully weigh out the desired amount of Cytochalasin O powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you would
need to weigh approximately 5.48 mg of Cytochalasin O (assuming a molecular weight
similar to Cytochalasin L).

e Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the weighed Cytochalasin O. For a 10 mM stock solution, if you weighed 5.48
mg, you would add 1 mL of DMSO.

» Dissolution: Vortex the solution until the Cytochalasin O is completely dissolved. Gentle
warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution if necessary.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

o Storage: Store the aliquots at -20°C in a light-protected container. When stored properly, the
stock solution should be stable for up to three months.[1]

Note on Working Solutions:

To prepare a working solution, dilute the stock solution in the appropriate cell culture medium or
buffer immediately before use. The final concentration of DMSO in the working solution should
be kept as low as possible (typically < 0.1%) to avoid solvent-induced cytotoxicity.[3]

Mechanism of Action and Signaling Pathway
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Cytochalasins exert their biological effects primarily by disrupting actin filament dynamics. They
bind to the barbed (fast-growing) end of actin filaments, which prevents the addition of new
actin monomers.[4][5][6] This leads to a net depolymerization of the actin cytoskeleton,
affecting numerous cellular processes that are dependent on actin integrity, such as cell
motility, division, and morphology.[4][5]

Workflow for Preparing Cytochalasin O Stock Solution

Preparation Dissolution Storage Application

“—> Weigh Cytochalasin O Powder SE® " Add Anhydrous DMSO fortex to Dissolve —| Aliquot into Single-Use Tubes }—»

Store at -20°C (Protected from Light) |»

Click to download full resolution via product page

Caption: Experimental workflow for preparing Cytochalasin O stock solution.
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Mechanism of Action of Cytochalasin O
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Caption: Inhibition of actin polymerization by Cytochalasin O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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